Cas no 2138507-51-2 (methyl 2-(5-methylmorpholin-3-yl)acetate)

• Product Name: methyl 2-(5-methylmorpholin-3-yl)acetate
• CAS No: 2138507-51-2
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5837585
• PubChem ID: 165874765
• Update Time: 2025-06-08

methyl 2-(5-methylmorpholin-3-yl)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(5-methylmorpholin-3-yl)acetate
• 2138507-51-2
• EN300-1127944

• Inchi： 1S/C8H15NO3/c1-6-4-12-5-7(9-6)3-8(10)11-2/h6-7,9H,3-5H2,1-2H3
• InChI Key： KEHCPRUGQIHEOG-UHFFFAOYSA-N
• SMILES： O1CC(C)NC(CC(=O)OC)C1

Computed Properties

• Exact Mass: 173.10519334g/mol
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 47.6Ų

Additional information on methyl 2-(5-methylmorpholin-3-yl)acetate

Methyl 2-(5-methylmorpholin-3-yl)acetate (CAS No. 2138507-51-2): A Comprehensive Overview in Modern Chemical and Pharmaceutical Research

Methyl 2-(5-methylmorpholin-3-yl)acetate, a compound with the chemical identifier CAS No. 2138507-51-2, has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, featuring a methylmorpholine moiety, is of particular interest for its role in the synthesis of various bioactive molecules and its potential utility in drug development.

The structural framework of Methyl 2-(5-methylmorpholin-3-yl)acetate consists of an acetic acid ester linked to a morpholine ring that is substituted with a methyl group at the 5-position. This specific configuration imparts distinct chemical and pharmacological characteristics, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the morpholine ring enhances the compound's solubility in both polar and non-polar solvents, which is a critical factor in pharmaceutical formulations.

In recent years, there has been a surge in research focused on the development of novel therapeutic agents derived from morpholine derivatives. The methylmorpholine scaffold has shown promise in various pharmacological applications, including anti-inflammatory, antiviral, and anticancer therapies. Methyl 2-(5-methylmorpholin-3-yl)acetate, with its well-defined structure, serves as an excellent starting material for the synthesis of these advanced therapeutic molecules.

One of the most compelling aspects of Methyl 2-(5-methylmorpholin-3-yl)acetate is its versatility in chemical transformations. The compound can undergo various reactions, such as nucleophilic substitution and condensation reactions, allowing for the facile introduction of additional functional groups. This flexibility makes it an indispensable tool in synthetic organic chemistry and pharmaceutical research.

Recent studies have highlighted the potential of Methyl 2-(5-methylmorpholin-3-yl)acetate in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the structure of Methyl 2-(5-methylmorpholin-3-yl)acetate, researchers have been able to develop potent inhibitors that target specific kinases, thereby inhibiting abnormal cell growth and proliferation.

The compound's efficacy as a kinase inhibitor has been further enhanced by its ability to cross the blood-brain barrier. This property is particularly important for the treatment of neurological disorders where drug delivery to the central nervous system is challenging. The morpholine ring's lipophilic nature facilitates its passage through biological membranes, making it an attractive candidate for central nervous system-targeted therapies.

In addition to its role in kinase inhibition, Methyl 2-(5-methylmorpholin-3-yl)acetate has also been explored for its potential antimicrobial properties. Preliminary studies have demonstrated that derivatives of this compound exhibit activity against a range of bacterial and fungal pathogens. This finding is particularly significant given the increasing prevalence of antibiotic-resistant strains and the urgent need for new antimicrobial agents.

The synthesis of Methyl 2-(5-methylmorpholin-3-yl)acetate involves a series of well-established organic reactions that highlight its accessibility as a starting material. The process typically begins with the reaction of methyl acetoacetate with 5-methoxyamine hydrochloride to form an intermediate amine derivative. This intermediate is then treated with formic acid to yield the desired product. The reaction conditions can be optimized to ensure high yields and purity, making this synthetic route both efficient and scalable.

The quality and consistency of Methyl 2-(5-methylmorpholin-3-yl)acetate are crucial for its application in pharmaceutical research. High-purity compounds are essential for ensuring accurate experimental results and reliable data interpretation. Therefore, rigorous purification techniques such as column chromatography and recrystallization are employed to isolate the compound in its purest form.

The growing interest in Methyl 2-(5-methylmorpholin-3-yl)acetate underscores its importance as a building block in modern drug discovery. As research continues to uncover new applications for this compound, it is likely that its significance will only increase further. The ability to modify its structure while maintaining its core pharmacological properties makes it an invaluable asset for chemists and pharmacologists alike.

In conclusion, Methyl 2-(5-methylmorpholin-3-yl)acetate (CAS No. 2138507-51-2) is a versatile and highly valuable compound with significant implications for chemical synthesis and pharmaceutical development. Its unique structural features make it an excellent candidate for further research into kinase inhibitors, antimicrobial agents, and other therapeutic applications. As our understanding of its potential continues to expand, so too will its role in advancing medical science.